3-Hydroxyoctanoic acid
3-Hydroxyoctanoic acid
3-Hydroxy fatty acid. Substrate for Pseudomonas depolymerase. Use as standard, in analysis and biological systems. See similar compounds
3-hydroxyoctanoic acid is an 8-carbon, beta-hydroxy fatty acid which may be a marker for primary defects of beta-hydroxy fatty acid metabolism. Repeating unit of poly(3-hydroxyoctanoic acid), a biopolymer used by numerous bacterial species as carbon and energy reserves. It is a 3-hydroxy monocarboxylic acid, a 3-hydroxy fatty acid and a medium-chain fatty acid. It derives from an octanoic acid. It is a conjugate acid of a 3-hydroxyoctanoate.
3-Hydroxy caprylic acid, also known as 3-hydroxy-octanoate or 3-OH octanoic acid, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. 3-Hydroxy caprylic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Hydroxy caprylic acid participates in a number of enzymatic reactions. In particular, 3-hydroxy caprylic acid can be biosynthesized from octanoic acid. 3-Hydroxy caprylic acid can also be converted into 3-hydroxyoctanoyl-CoA.
3-hydroxyoctanoic acid is an 8-carbon, beta-hydroxy fatty acid which may be a marker for primary defects of beta-hydroxy fatty acid metabolism. Repeating unit of poly(3-hydroxyoctanoic acid), a biopolymer used by numerous bacterial species as carbon and energy reserves. It is a 3-hydroxy monocarboxylic acid, a 3-hydroxy fatty acid and a medium-chain fatty acid. It derives from an octanoic acid. It is a conjugate acid of a 3-hydroxyoctanoate.
3-Hydroxy caprylic acid, also known as 3-hydroxy-octanoate or 3-OH octanoic acid, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. 3-Hydroxy caprylic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Hydroxy caprylic acid participates in a number of enzymatic reactions. In particular, 3-hydroxy caprylic acid can be biosynthesized from octanoic acid. 3-Hydroxy caprylic acid can also be converted into 3-hydroxyoctanoyl-CoA.
Brand Name:
Vulcanchem
CAS No.:
88930-08-9
VCID:
VC21227579
InChI:
InChI=1S/C8H16O3/c1-2-3-4-5-7(9)6-8(10)11/h7,9H,2-6H2,1H3,(H,10,11)
SMILES:
CCCCCC(CC(=O)O)O
Molecular Formula:
C8H16O3
Molecular Weight:
160.21 g/mol
3-Hydroxyoctanoic acid
CAS No.: 88930-08-9
Cat. No.: VC21227579
Molecular Formula: C8H16O3
Molecular Weight: 160.21 g/mol
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Specification
| Description | 3-Hydroxy fatty acid. Substrate for Pseudomonas depolymerase. Use as standard, in analysis and biological systems. See similar compounds 3-hydroxyoctanoic acid is an 8-carbon, beta-hydroxy fatty acid which may be a marker for primary defects of beta-hydroxy fatty acid metabolism. Repeating unit of poly(3-hydroxyoctanoic acid), a biopolymer used by numerous bacterial species as carbon and energy reserves. It is a 3-hydroxy monocarboxylic acid, a 3-hydroxy fatty acid and a medium-chain fatty acid. It derives from an octanoic acid. It is a conjugate acid of a 3-hydroxyoctanoate. 3-Hydroxy caprylic acid, also known as 3-hydroxy-octanoate or 3-OH octanoic acid, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. 3-Hydroxy caprylic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Hydroxy caprylic acid participates in a number of enzymatic reactions. In particular, 3-hydroxy caprylic acid can be biosynthesized from octanoic acid. 3-Hydroxy caprylic acid can also be converted into 3-hydroxyoctanoyl-CoA. |
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| CAS No. | 88930-08-9 |
| Molecular Formula | C8H16O3 |
| Molecular Weight | 160.21 g/mol |
| IUPAC Name | 3-hydroxyoctanoic acid |
| Standard InChI | InChI=1S/C8H16O3/c1-2-3-4-5-7(9)6-8(10)11/h7,9H,2-6H2,1H3,(H,10,11) |
| Standard InChI Key | NDPLAKGOSZHTPH-UHFFFAOYSA-N |
| SMILES | CCCCCC(CC(=O)O)O |
| Canonical SMILES | CCCCCC(CC(=O)O)O |
| Appearance | Unit:25 mgSolvent:nonePurity:98+%Physical liquid |
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